Cas no 730964-76-8 (2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER)
730964-76-8 structure
Product Name:2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER
CAS No:730964-76-8
MF:C9H15NO2
MW:169.220902681351
CID:891738
PubChem ID:2759425
Update Time:2025-04-19
2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER
- 730964-76-8
- DTXSID201210852
- AKOS006345282
- Pentanoic acid, 2-isocyano-2,4-dimethyl-, methyl ester
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- Inchi： 1S/C9H15NO2/c1-7(2)6-9(3,10-4)8(11)12-5/h7H,6H2,1-3,5H3
- InChI Key： WBBLGBLTTADXTD-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)(CC(C)C)[N+]#[C-])=O
Computed Properties
- Exact Mass: 169.11000
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 26.30000
- LogP: 1.11420
2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-ISOCYANO-2,4-DIMETHYLPENTANOIC ACID METHYL ESTER Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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